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Compound of Interest

Compound Name: p,p'-DDE-d8

Cat. No.: B15544721

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial sources,
availability, and technical specifications of p,p'-Dichlorodiphenyldichloroethylene-d8 (p,p'-DDE-
d8). This deuterated internal standard is critical for the accurate quantification of p,p’-DDE, a
persistent metabolite of the insecticide DDT, in various matrices. This guide is intended to
assist researchers, scientists, and drug development professionals in sourcing high-quality
p,p'-DDE-d8 for their analytical needs.

Introduction to p,p'-DDE-d8

p,p'-DDE-d8 is a stable isotope-labeled form of p,p'-DDE, where eight hydrogen atoms have
been replaced with deuterium. Its chemical formula is C14ClaDs, and its CAS number is 93952-
19-3. Due to its similar chemical and physical properties to the native compound, p,p'-DDE-d8
is an ideal internal standard for quantitative analysis using techniques such as gas
chromatography-mass spectrometry (GC-MS). The use of a deuterated internal standard
corrects for variations in sample preparation and instrument response, leading to more
accurate and reliable results.

Commercial Availability

A number of chemical suppliers specialize in the provision of analytical and reference
standards, including p,p'-DDE-d8. These companies offer the compound in various formats,
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such as neat (pure) form or as a solution in a specified solvent and concentration. The choice
of product will depend on the specific requirements of the analytical method.

Below is a summary of commercially available p,p'-DDE-d8 products. Please note that
availability and product specifications are subject to change, and it is recommended to consult
the suppliers' websites for the most current information.

. Product . Available

Supplier Format Concentration .

Name/Number Quantities
] 100 pg/mL in
LGC Standards 4,4'-DDE D8 Solution 1mL
Acetone
HPC Standards D8-4,4'-DDE Neat - 10 mg
D8-4,4'-DDE _ 100 ug/mL in
) Solution 1mL

solution Acetone

MedChemExpres
p,p'-DDE-d8 Neat - 1 mg, 5 mg

S

Technical Specifications

The quality of an internal standard is paramount for accurate analytical measurements. Key
technical specifications for p,p'-DDE-d8 include chemical purity and isotopic enrichment. While
specific values are lot-dependent and should be confirmed with a Certificate of Analysis (CoA)
from the supplier, typical purities for reference standards are >98%. Isotopic enrichment, which
indicates the percentage of deuterium incorporation, is also a critical parameter.

Experimental Protocols: Use as an Internal Standard
in GC-MS Analysis

p,p'-DDE-d8 is commonly employed as an internal standard in the analysis of environmental
and biological samples for the presence of p,p'-DDE. The following provides a generalized
workflow for its use in a GC-MS method.

Sample Preparation
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A known amount of p,p'-DDE-d8 internal standard is spiked into the sample at the beginning of
the extraction process. This allows for the correction of any analyte loss during sample
preparation steps such as liquid-liquid extraction (LLE) or solid-phase extraction (SPE).

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

The sample extract containing both the native p,p'-DDE and the deuterated internal standard is
then injected into the GC-MS system. The gas chromatograph separates the compounds
based on their volatility and interaction with the stationary phase of the GC column. The mass
spectrometer then detects and quantifies the separated compounds.

In selected ion monitoring (SIM) mode, the mass spectrometer is set to monitor specific ions
characteristic of p,p'-DDE and p,p’'-DDE-d8. For p,p'-DDE-d8, a common ion monitored is m/z
326.[1]

Quantification

The concentration of p,p'-DDE in the sample is determined by comparing the peak area of the
native analyte to the peak area of the deuterated internal standard. A calibration curve is
generated using standards containing known concentrations of p,p’-DDE and a constant
concentration of p,p'-DDE-d8.

Logical Workflow for using p,p'-DDE-d8 as an
Internal Standard

The following diagram illustrates the typical workflow for using p,p'-DDE-d8 as an internal
standard in a quantitative analytical method.
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Sample Preparation Analysis Result
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15544721?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

